Tert-butyl 3-(3-bromophenyl)-3-oxopropanoate

• Molecular Formula: C13H15BrO3
• Molecular Weight: 299.16 g/mol
• IUPAC Name: tert-butyl 3-(3-bromophenyl)-3-oxopropanoate
• InChI: InChI=1S/C13H15BrO3/c1-13(2,3)17-12(16)8-11(15)9-5-4-6-10(14)7-9/h4-7H,8H2,1-3H3
• InChI Key: DJQJFCYVUFWMLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(=O)C1=CC(=CC=C1)Br

Description

Tert-butyl 3-(3-bromophenyl)-3-oxopropanoate is a useful research compound. Its molecular formula is C13H15BrO3 and its molecular weight is 299.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared from hexamethyldisilizane (16.5 mL, 79 mmol) and n-BuLi (48.4 mL, 77 mmol) in TBME (40 mL), then commercially available ethyl 3-bromobenzoate (7.55 g, 33 mmol) and tert-butyl acetate (4.86 mL, 36 mmol) in TBME (80 mL) according to the general procedure III. Obtained as a light yellow oil (9.934 g, 101%; 95% purity).